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Cat. No.: B2852413 Get Quote

An In-depth Technical Guide on the Core Chemical Properties of

Benzyldodecyldimethylammonium Chloride Dihydrate

Benzyldodecyldimethylammonium chloride (BDDAC), in its dihydrate form, is a quaternary

ammonium compound (QAC) that functions as a potent cationic surfactant.[1][2][3][4][5] It is

widely recognized for its broad-spectrum antimicrobial properties and is utilized in a diverse

range of applications, from industrial biocides and phase transfer catalysts to disinfectants and

preservatives in pharmaceutical and cosmetic formulations.[1][3][5][6] This technical guide

provides a comprehensive overview of its chemical properties, biological activity, and relevant

experimental protocols for researchers, scientists, and drug development professionals.

Core Chemical and Physical Properties
BDDAC dihydrate typically presents as a white to off-white crystalline powder.[1][2][7] Its

structure, featuring a positively charged nitrogen atom, a nonpolar dodecyl tail, and a benzyl

group, imparts the amphiphilic character essential to its function as a surfactant.

Table 1: General Chemical Properties
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Property Value Source(s)

Molecular Formula
C₂₁H₃₈ClN·2H₂O or

C₂₁H₄₂ClNO₂
[6][7][8][9]

Molecular Weight 376.02 g/mol [6][7][8][9][10]

CAS Number 147228-80-6 [6][7][8]

Anhydrous CAS Number 139-07-1 [1][2][3][4][7][11]

Appearance
White to off-white powder or

crystal
[1][2][7]

Purity
>98.0% (HPLC), ≥99%

(Titration)
[1][2][7]

Melting Point 44 °C [10]

Anhydrous Melting Point ~60-65 °C [3][4][12]

Table 2: Solubility Data

Solvent Solubility Source(s)

Water ≥ 100 mg/mL (265.94 mM) [6]

Ethanol Readily soluble [5]

Acetone Readily soluble [5]

10% DMSO >> 90% Corn Oil ≥ 2.5 mg/mL (6.65 mM) [6]

10% DMSO >> 90% (20%

SBE-β-CD in saline)
≥ 2.5 mg/mL (6.65 mM) [6]

Reactivity and Stability
BDDAC is chemically stable under standard ambient conditions (room temperature).[12][13]

However, it is hygroscopic and should be stored in a dry environment.[3][14]
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Incompatibilities: It is incompatible with strong oxidizing agents, nitrates, and anionic

detergents.[12][13][14] The positive charge of the quaternary ammonium ion will cause it to

react with and be neutralized by anionic compounds.

Hazardous Decomposition: When exposed to fire, BDDAC can decompose to produce

hazardous products, including carbon oxides, nitrogen oxides (NOx), and hydrogen chloride

gas.[13]

Biological Activity and Mechanism of Action
As a cationic surfactant, BDDAC's primary biological function is as a broad-spectrum

antimicrobial agent, effective against bacteria, fungi, and enveloped viruses.[2][5][6] Its

bactericidal or bacteriostatic action is dependent on its concentration.[6] The mechanism of

action involves a multi-step disruption of the microbial cell membrane, leading to cell death.
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Caption: Antimicrobial mechanism of BDDAC.

This process begins with the electrostatic attraction of the cationic head to the negatively

charged microbial cell surface, followed by the insertion of the hydrophobic dodecyl tail into the

lipid bilayer.[6] This disrupts the membrane, leading to a loss of integrity and the leakage of

essential intracellular components, ultimately causing cell death.[6]

Key Experimental Protocols
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Determination of Minimum Inhibitory Concentration
(MIC)
This protocol outlines the steps to determine the MIC of BDDAC against a bacterial strain, such

as Pseudomonas fluorescens.[6]

Methodology:

Preparation of BDDAC Solutions: Prepare a series of twofold dilutions of BDDAC in a

suitable sterile liquid growth medium (e.g., Luria-Bertani broth). Concentrations tested may

range from 0 to 40 mg/L.[6]

Bacterial Inoculum: Prepare a standardized suspension of the test bacterium from an

overnight culture, adjusted to a specific optical density (e.g., 0.5 McFarland standard).

Inoculation: Inoculate each BDDAC dilution and a growth control (no BDDAC) with the

bacterial suspension.

Incubation: Incubate the samples under optimal growth conditions (e.g., 30°C for 24 hours).

[6]

Analysis: Determine the MIC by visually inspecting for turbidity. The MIC is the lowest

concentration of BDDAC that completely inhibits visible growth of the organism.[6] For P.

fluorescens, the MIC has been reported as 20 mg/L.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 12 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-128384/Benzyldodecyldimethylammonium-chloride-dihydrate-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-128384/Benzyldodecyldimethylammonium-chloride-dihydrate-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-128384/Benzyldodecyldimethylammonium-chloride-dihydrate-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-128384/Benzyldodecyldimethylammonium-chloride-dihydrate-DataSheet-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-128384/Benzyldodecyldimethylammonium-chloride-dihydrate-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2852413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Prepare Serial Dilutions
of BDDAC in Growth Medium

Step 1

Inoculate with Standardized
Bacterial Suspension
(e.g., P. fluorescens)

Step 2

Incubate at Optimal
Temperature (e.g., 24 hours)

Step 3

Measure Turbidity
(e.g., OD600) or

Visually Inspect for Growth

Step 4

Determine MIC:
Lowest concentration with

no visible growth

Step 5

End

Click to download full resolution via product page

Caption: Workflow for MIC determination.
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Quantitative Analysis by Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS)
This protocol, adapted from a method for analyzing QACs in agricultural products, is suitable

for the quantitative determination of BDDAC in complex matrices.[15]

Methodology:

Sample Preparation:

Weigh 10 g of the homogenized sample into a 50 mL plastic tube.[15]

Add 10 mL of acetonitrile and a buffer-salt mixture (QuEChERS method). Shake

vigorously for three minutes.[15]

Centrifuge the sample at 4000 rpm for 5 minutes to separate the layers.[15]

Extraction:

Collect the upper acetonitrile layer.

Filter the extract through a suitable syringe filter (e.g., 0.22 µm Acrodisc) to remove

particulates.[15]

LC-MS/MS Analysis:

System: High-Performance Liquid Chromatography (HPLC) system coupled with a triple

quadrupole mass spectrometer.[15]

Column: C18 reverse-phase column (e.g., Agilent Zorbax XDB C18, 5 µm, 150 x 4.6 mm).

[15]

Mobile Phase: A gradient of 10 mM ammonium formate in a methanol/water mixture.[15]

Injection: Inject a small volume (e.g., 5 µL) of the filtered extract into the system.[15]

Detection: Monitor for the specific parent and daughter ion transitions of BDDAC using

Multiple Reaction Monitoring (MRM) mode for accurate quantification.
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Caption: Sample preparation for LC-MS/MS analysis.

Safety and Handling
BDDAC is a hazardous substance that requires careful handling. It is harmful if swallowed and

can cause severe skin burns and eye damage.[8][12][16][17] It is also classified as very toxic to

aquatic life with long-lasting effects.[8][17]
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Table 3: GHS Hazard and Precautionary Statements
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Type Code Statement Source(s)

Hazard H302 Harmful if swallowed. [8][12][17]

Hazard H314

Causes severe skin

burns and eye

damage.

[12][17]

Hazard H410

Very toxic to aquatic

life with long lasting

effects.

[8]

Precautionary P260
Do not breathe dust or

mist.
[12][17]

Precautionary P273
Avoid release to the

environment.
[8][17]

Precautionary P280

Wear protective

gloves/ protective

clothing/ eye

protection/ face

protection.

[12][17]

Precautionary P301+P330+P331

IF SWALLOWED:

Rinse mouth. Do NOT

induce vomiting.

[12][17]

Precautionary P303+P361+P353

IF ON SKIN (or hair):

Take off immediately

all contaminated

clothing. Rinse skin

with water/ shower.

[12]

Precautionary P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

[12]
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Handling: Use in a well-ventilated area and avoid generating dust.[8][17] Wear appropriate

personal protective equipment (PPE), including gloves, safety glasses, and protective

clothing.[12][17]

Storage: Store in a cool, well-ventilated area in a tightly sealed container.[8] The

recommended storage temperature is 4°C, under nitrogen, and away from moisture.[6]

First Aid: In case of skin contact, rinse thoroughly with water.[8] For eye contact, flush

immediately with large amounts of water.[8] If ingested, rinse the mouth with water and do

NOT induce vomiting; seek immediate medical attention.[8][12]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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